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Compound of Interest

Compound Name: 2-Chloro-5-fluoropyrimidine

Cat. No.: B020137 Get Quote

In-depth Technical Guide: 2-Chloro-5-
fluoropyrimidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 2-Chloro-5-fluoropyrimidine, a key building block

in pharmaceutical and agrochemical synthesis.

Core Molecular Data
The fundamental molecular properties of 2-Chloro-5-fluoropyrimidine are summarized below.

This data is essential for reaction stoichiometry, analytical characterization, and formulation

development.

Parameter Value Citations

Molecular Formula C4H2ClFN2 [1][2][3][4][5][6]

Molecular Weight 132.52 g/mol [2][3][4][5][6]

Canonical SMILES C1=C(C=NC(=N1)Cl)F [1][2]

InChI Key
AGYUQBNABXVWMS-

UHFFFAOYSA-N
[1][2]

CAS Number 62802-42-0 [1][2][3][4][6]
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Physicochemical Properties
2-Chloro-5-fluoropyrimidine is a halogenated pyrimidine derivative.[1] It typically appears as

a clear, colorless to yellow liquid.[1][6] The compound is soluble in organic solvents but has

limited solubility in water.[1] It is utilized as a starting material in the synthesis of a variety of

compounds, including 5-fluoro-2-amino pyrimidines and 5-fluoro-2-cyano pyrimidine, which are

intermediates for potent inhibitors of kinases like JAK2.

Logical Relationship: Synthesis Utility
The structural features of 2-Chloro-5-fluoropyrimidine make it a versatile reagent in medicinal

chemistry, particularly for the development of kinase inhibitors and other targeted therapeutics.
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Caption: Synthetic utility of 2-Chloro-5-fluoropyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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